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Compound of Interest

Compound Name: Ethyl 3-chloro-5-formylbenzoate

Cat. No.: B11892930

Get Quote

Substituted benzoates and benzaldehydes are fundamental scaffolds in the synthesis of complex organic molecules, including a wide array of

pharmaceuticals. The strategic placement of various functional groups on the benzene ring allows for the fine-tuning of a molecule's steric and

electronic properties, which in turn dictates its biological activity. The presence of a chloro group, for instance, can enhance a compound's metabolic

stability and membrane permeability, attributes that are highly desirable in drug candidates.[1][2] In fact, over 250 FDA-approved drugs contain at leas

one chlorine atom.[1][2]

The formyl and ethyl ester functionalities on the Ethyl 3-chloro-5-formylbenzoate backbone offer reactive handles for a variety of chemical

transformations. This makes the molecule a valuable intermediate for creating diverse libraries of compounds for high-throughput screening in drug

discovery programs.[3]

Molecular and Physicochemical Properties
The key physicochemical properties of Ethyl 3-chloro-5-formylbenzoate are summarized in the table below. These values are calculated based on i

chemical structure and are comparable to its isomers.

Property Value Source/Method

Molecular Formula C₁₀H₉ClO₃

Molecular Weight 212.63 g/mol Calculation

IUPAC Name ethyl 3-chloro-5-formylbenzoate

CAS Number Not available

Appearance Expected to be a solid Inferred from isomers[4]

Purity ≥95% (Typical for research chemicals) Inferred from suppliers[5]

Storage Temperature 2-8°C, under inert atmosphere Recommended for similar compounds[4][6]

Synthesis and Reaction Mechanisms
While a specific, published synthetic route for Ethyl 3-chloro-5-formylbenzoate is not readily found, a plausible pathway can be devised from

commercially available starting materials, leveraging well-established organic reactions. A potential multi-step synthesis is outlined below.

3-Chloro-5-hydroxybenzoic acid Ethyl 3-chloro-5-hydroxybenzoate

 Esterification 
 (Ethanol, H₂SO₄) Ethyl 3-chloro-5-(hydroxymethyl)benzoate

 Reduction of Ester to Alcohol 
 (e.g., LiAlH₄, careful control) 

 or Protection-Reduction-Deprotection Ethyl 3-chloro-5-formylbenzoate

 Oxidation 
 (PCC or Swern Oxidation) 
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Caption: Proposed synthetic pathway for Ethyl 3-chloro-5-formylbenzoate.

Step-by-Step Synthetic Protocol:
Step 1: Esterification of 3-Chloro-5-hydroxybenzoic acid

To a solution of 3-chloro-5-hydroxybenzoic acid in ethanol, add a catalytic amount of concentrated sulfuric acid.

Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

After cooling, neutralize the excess acid with a saturated solution of sodium bicarbonate.

Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain Ethy

3-chloro-5-hydroxybenzoate.

Step 2: Selective Reduction This step is challenging due to the presence of the ethyl ester. A direct reduction of the carboxylic acid precursor before

esterification might be a more viable route. Alternatively, protection of the phenol, followed by reduction of the ester, and subsequent deprotection and

oxidation would be a more controlled approach.

Step 3: Oxidation to the Aldehyde

Dissolve Ethyl 3-chloro-5-(hydroxymethyl)benzoate in dichloromethane.

Add pyridinium chlorochromate (PCC) in one portion.

Stir the mixture at room temperature for 2-3 hours.

Dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.

Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by column chromatography.

Structure Elucidation and Spectroscopic Analysis
Unambiguous confirmation of the structure of Ethyl 3-chloro-5-formylbenzoate would rely on a combination of modern spectroscopic techniques.[7]

Predicted Spectroscopic Data:

Technique Expected Features

¹H NMR
- Aldehyde proton (singlet, ~10 ppm)- Aromatic protons (multiplets, ~7.5-8.5

ppm)- Ethyl group (quartet for -CH₂- at ~4.4 ppm, triplet for -CH₃ at ~1.4 ppm)

¹³C NMR
- Carbonyl carbons (aldehyde ~190 ppm, ester ~165 ppm)- Aromatic carbons

(~120-140 ppm)- Ethyl group carbons (~62 ppm for -CH₂-, ~14 ppm for -CH₃-)

FT-IR (cm⁻¹)
- Aldehyde C=O stretch (~1700 cm⁻¹)- Ester C=O stretch (~1720 cm⁻¹)-

Aromatic C=C stretches (~1600, 1480 cm⁻¹)- C-Cl stretch (~700-800 cm⁻¹)

Mass Spec (MS)
- Molecular ion peak (M⁺) at m/z ≈ 212 and 214 (in a ~3:1 ratio due to ³⁵Cl and

³⁷Cl isotopes)

digraph "Characterization_Workflow" {

graph [splines=ortho, nodesep=0.5];

node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"];

edge [fontname="Arial", color="#5F6368"];

Start [label="Purified Compound"];

NMR [label="NMR Spectroscopy\n(¹H and ¹³C)"];

FTIR [label="FT-IR Spectroscopy"];
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MS [label="Mass Spectrometry"];

Structure [label="Structure Confirmed", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"

Start -> NMR [label="Proton and Carbon\nFramework"];

Start -> FTIR [label="Functional Groups"];

Start -> MS [label="Molecular Weight and\nIsotopic Pattern"];

{NMR, FTIR, MS} -> Structure;

}

Caption: Workflow for the spectroscopic characterization of Ethyl 3-chloro-5-formylbenzoate.

Potential Applications in Drug Discovery and Medicinal Chemistry
The structural motifs present in Ethyl 3-chloro-5-formylbenzoate suggest its utility in the synthesis of various heterocyclic compounds with potential

biological activity.

Anticancer Agents: The benzofuran scaffold, which can be synthesized from salicylaldehyde derivatives, is a core component of many anticancer

agents.[8] The title compound could serve as a precursor to novel benzofuran-based EGFR inhibitors or other kinase inhibitors.[9]

Antimicrobial and Antiviral Compounds: The presence of the chloro substituent can be beneficial for antimicrobial activity. The formyl group can be

used in reductive amination reactions to introduce diverse amine-containing side chains, a common strategy in the development of new anti-infectiv

agents.

Central Nervous System (CNS) Agents: Many CNS-active drugs are based on complex heterocyclic systems. The reactivity of the formyl and ester

groups allows for the construction of such scaffolds through cyclization and condensation reactions.

Conclusion
Ethyl 3-chloro-5-formylbenzoate, while not extensively documented, represents a promising and versatile building block for synthetic and medicina

chemists. Its combination of a halogenated aromatic ring with reactive formyl and ester groups provides a platform for the development of novel

compounds with potential therapeutic applications. The synthetic and analytical workflows detailed in this guide offer a solid foundation for researcher

and drug development professionals to explore the full potential of this and related molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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